1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine

• CAS RN: 5979-86-2
• Molecular Formula: C18H16ClFN2O2
• Molecular Weight: 346.8 g/mol
• IUPAC Name: [4-(3-chlorobenzoyl)piperazin-1-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C18H16ClFN2O2/c19-15-3-1-2-14(12-15)18(24)22-10-8-21(9-11-22)17(23)13-4-6-16(20)7-5-13/h1-7,12H,8-11H2
• InChI Key: NUZNGQCMBARGHM-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC=C(C=C2)F)C(=O)C3=CC(=CC=C3)Cl

Description

1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine, also known as CBFP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it an interesting target for further investigation.

Mechanism of Action

The exact mechanism of action of 1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine is not fully understood, but it is believed to act as a partial agonist at serotonin receptors. This means that it can activate these receptors to a certain extent, but not fully, which can provide valuable insights into the function of these receptors.
Biochemical and Physiological Effects:
1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine has been shown to have a range of biochemical and physiological effects, including the modulation of serotonin receptor activity, the inhibition of voltage-gated sodium channels, and the inhibition of monoamine oxidase A and B. These effects make it a potentially valuable tool for studying the function of these targets in various biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine in lab experiments is its high potency and selectivity for serotonin receptors. This makes it a valuable tool for studying the function of these receptors in a variety of biological systems. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine. One area of interest is the development of more potent and selective analogs of 1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine for use in scientific research. Additionally, further studies are needed to fully understand the mechanism of action of 1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine and its potential applications in various biological systems. Finally, more research is needed to explore the potential therapeutic applications of 1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine and related compounds in the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine involves the reaction of 1-(3-chlorobenzoyl)piperazine with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of 1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine as a white solid, which can be purified using standard techniques such as recrystallization.

Scientific Research Applications

1-(3-Chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and medicinal chemistry. One area of particular interest is its potential use as a tool for studying the function of serotonin receptors in the brain.